Cas no 5800-50-0 (Phenylthiohydantoin-DELTA-threonine)

• Product Name: Phenylthiohydantoin-DELTA-threonine
• CAS No: 5800-50-0
• MF: C₁₁H₁₀N₂OS
• MW: 218.2749
• CID: 947923
• PubChem ID: 87574587
• Update Time: 2025-08-26

Phenylthiohydantoin-DELTA-threonine Chemical and Physical Properties

Names and Identifiers

• phenylthiohydantoin-delta-threonine
• (5E)-5-ethylidene-3-phenyl-2-sulfanylideneimidazolidin-4-one
• 5-Aethyliden-3-phenyl-2-thioxo-imidazolidin-4-on
• 5-Ethylidene-3-phenyl-2-thiohydantoin
• 5-ethylidene-3-phenyl-2-thioxo-imidazolidin-4-one
• P0370
• PTH-Δ-threonine
• PTH-DELTA-threonine
• HMS1611J05
• (5Z)-5-ethylidene-3-phenyl-2-thioxoimidazolidin-4-one
• A-threonine
• T72657
• Phenylthiohydantoin-
• 5800-50-0
• DTXSID80421052
• MFCD00070617
• Phenylthiohydantoin-DELTA-threonine

• MDL： MFCD00070617
• Inchi： 1S/C11H10N2OS/c1-2-9-10(14)13(11(15)12-9)8-6-4-3-5-7-8/h2-7H,1H3,(H,12,15)/b9-2-
• InChI Key： SXYSWGDIVRMEDE-MBXJOHMKSA-N
• SMILES： S=C1N([H])/C(=C(/[H])\C([H])([H])[H])/C(N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 218.05100
• Monoisotopic Mass: 218.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.33
• Melting Point: 234.0 to 238.0 deg-C
• Boiling Point: 322.3°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.688
• PSA: 64.43000
• LogP: 2.20530
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Phenylthiohydantoin-DELTA-threonine

Phenylthiohydantoin-DELTA-threonine (CAS No. 5800-50-0): A Comprehensive Overview

The compound Phenylthiohydantoin-DELTA-threonine, identified by the chemical identifier CAS No. 5800-50-0, represents a significant molecule in the realm of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

Structurally, Phenylthiohydantoin-DELTA-threonine is derived from the hydantoin class of heterocyclic compounds, which are known for their broad spectrum of biological activities. The presence of a phenylthio group and a DELTA-threonine moiety imparts distinct chemical and pharmacological properties, making it a versatile candidate for further exploration in medicinal chemistry. The compound's molecular formula and stereochemistry contribute to its unique reactivity and interaction with biological targets.

In recent years, the pharmaceutical industry has seen a surge in interest towards molecules that exhibit both efficacy and safety profiles suitable for clinical applications. Phenylthiohydantoin-DELTA-threonine has been investigated for its potential role in modulating various biological pathways, particularly those involved in inflammation, neurodegeneration, and metabolic disorders. Preliminary studies suggest that this compound may interact with specific enzymes and receptors, thereby influencing cellular processes at a molecular level.

The synthesis of Phenylthiohydantoin-DELTA-threonine involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the condensation of threonic acid derivatives with phenylisothiocyanate, followed by cyclization to form the hydantoin core. This synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity, which are critical for pharmaceutical-grade materials.

One of the most compelling aspects of Phenylthiohydantoin-DELTA-threonine is its potential as a scaffold for drug discovery. By modifying its structural features, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel compounds with enhanced therapeutic potential. The flexibility offered by the phenylthio group and the DELTA-threonine side chain makes this molecule an attractive candidate for further optimization.

The biological activity of Phenylthiohydantoin-DELTA-threonine has been explored in various preclinical models. Studies have demonstrated its ability to inhibit specific enzymes implicated in disease pathogenesis, such as kinases and proteases. These findings are particularly relevant in the context of developing treatments for cancer, where enzyme inhibition is a key strategy. Additionally, the compound has shown promise in models of neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

In terms of pharmacokinetics, Phenylthiohydantoin-DELTA-threonine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the compound reaches its target site at effective concentrations while minimizing side effects. Further pharmacokinetic studies are ongoing to elucidate the detailed mechanisms by which this molecule is processed within the body.

The regulatory landscape for new pharmaceutical compounds like Phenylthiohydantoin-DELTA-threonine is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous testing protocols is essential to ensure safety and efficacy before clinical trials can commence. The journey from laboratory discovery to market approval is lengthy but critical for bringing innovative therapies to patients in need.

The role of computational chemistry and molecular modeling has become increasingly important in the study of compounds like Phenylthiohydantoin-DELTA-threonine. These tools allow researchers to predict interactions between the molecule and biological targets with high accuracy, thereby accelerating the drug discovery process. By leveraging advanced computational methods, scientists can identify promising candidates for further experimental validation.

In conclusion, Phenylthiohydantoin-DELTA-threonine (CAS No. 5800-50-0) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure, combined with promising preclinical data, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.